![molecular formula C9H11NO4S B1422678 2-Methyl-3-[(methylsulfonyl)amino]benzoic acid CAS No. 168899-41-0](/img/structure/B1422678.png)
2-Methyl-3-[(methylsulfonyl)amino]benzoic acid
Overview
Description
“2-Methyl-3-[(methylsulfonyl)amino]benzoic acid” is a chemical compound with the CAS Number: 1858252-19-3 . Its IUPAC name is 2-methyl-3-(N-methylmethylsulfonamido)benzoic acid . The molecular weight of this compound is 243.28 .
Molecular Structure Analysis
The InChI code for “2-Methyl-3-[(methylsulfonyl)amino]benzoic acid” is 1S/C10H13NO4S/c1-7-8(10(12)13)5-4-6-9(7)11(2)16(3,14)15/h4-6H,1-3H3,(H,12,13) . This code provides a specific representation of the molecular structure of the compound.Scientific Research Applications
Pharmaceutical Building Block
2-Methyl-3-[(methylsulfonyl)amino]benzoic acid is a versatile building block in pharmaceuticals due to its structural flexibility and ability to undergo substitutions . It’s used to develop a wide range of novel molecules with potential therapeutic applications.
Anticancer Agent
Research suggests that derivatives of this compound exhibit anticancer properties. They are being studied for their potential to inhibit cancer cell growth and could be used in future clinical trials .
Anti-Alzheimer’s Research
The compound’s derivatives are also being explored for their anti-Alzheimer’s effects. They may play a role in the development of treatments for neurodegenerative diseases .
Antibacterial Applications
Due to its antimicrobial properties, 2-Methyl-3-[(methylsulfonyl)amino]benzoic acid is a candidate for creating new antibacterial agents, which are crucial in the fight against drug-resistant bacteria .
Antiviral Research
This compound is being studied for its antiviral applications. It could lead to the synthesis of new drugs that target various viral infections .
Antioxidant Properties
The antioxidant properties of this compound make it a potential ingredient in drugs designed to combat oxidative stress, which is implicated in many diseases .
Anti-inflammatory Uses
Its anti-inflammatory effects are promising for the development of treatments for conditions characterized by inflammation .
Synthesis of Drug-like Compounds
2-Methyl-3-[(methylsulfonyl)amino]benzoic acid is part of a massive chemical database for molecules with drug-like effects, aiding in the synthesis of a variety of pharmacologically active compounds .
properties
IUPAC Name |
3-(methanesulfonamido)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c1-6-7(9(11)12)4-3-5-8(6)10-15(2,13)14/h3-5,10H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSVAPZZWDQDJHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-3-[(methylsulfonyl)amino]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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